Cas no 24664-57-1 (2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI))

2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) structure
24664-57-1 structure
Product Name:2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
CAS No:24664-57-1
Molecular Formula:C26H28N6O2S2
Molecular Weight:520.6695
CID:263850
PubChem ID:212692

2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) Properties

Names and Identifiers

    • 2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
    • (4Z)-5-methyl-4-[[2-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]ethyldisulfanyl]ethylamino]methylidene]-2-phenylpyrazol-3-one
    • 24664-57-1
    • Dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-2-pyrazolin-5-one)
    • BRN 0869652
    • 2-Pyrazolin-5-one, dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-
    • InChIKey: ATSUSOHUIVGRAX-BOYKQRMESA-N
    • Inchi: InChI=1S/C26H28N6O2S2/c1-19-23(25(33)31(29-19)21-9-5-3-6-10-21)17-27-13-15-35-36-16-14-28-18-24-20(2)30-32(26(24)34)22-11-7-4-8-12-22/h3-12,17-18,27-28H,13-16H2,1-2H3/b23-17-,24-18-
    • SMILES: S(CCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O)SCCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O

Computed Properties

  • Exact Mass: 520.17151650g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 11
  • Monoisotopic Mass: 520.17151650g/mol
  • Heavy Atom Count: 36
  • Complexity: 845
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 140Ų

2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) Related Literature

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